Cas no 1529-65-3 (Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl-)

• Product Name: Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl-
• CAS No: 1529-65-3
• MF: C₁₁H₂₄O₂Si₃
• MW: 272.563566207886
• CID: 149873
• PubChem ID: 73725
• Update Time: 2025-04-19

Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl-
• 1,3,5-TRIVINYL-1,1,3,5,5-PENTAMETHYLTRISILOXANE
• ethenyl-bis[[ethenyl(dimethyl)silyl]oxy]-methylsilane
• 1,1,3,5,5-Pentamethyl-1,3,5-trivinyltrisiloxane
• EINECS 216-220-7
• Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl
• 1,3,5-triethenyl-1,1,3,5,5-pentamethyl-trisiloxan
• 1,3,5-Triethenyl-1,1,3,5,5-pentamethylpentanetrisiloxane
• SCHEMBL331101
• DTXSID4061759
• 1,1,3,5,5-Pentamethyl-1,3,5-trivinyltrisiloxane #
• 1529-65-3
• NS00045671
• Trisiloxane, 1,3,5-triethenyl-1,1,3,5,5-pentamethyl-
• OFVIRRZRPPRVFE-UHFFFAOYSA-N
• 1,3,5-Trivinyl-1,1,3,5,5-pentamethyl-trisiloxane
• Pentamethyl-1,3,5-trivinyltrisiloxane
• 1,3,5-TRIVINYL-1,1,3,5,5-PENTAMETHYLTRISILOXANE 97%
• 1,3,5-TRIVINYL-1,1,3,5,5-PENTAMETHYLTRISILOXANE, 92%
• MFCD00053691
• DTXCID4034948

• MDL： MFCD00053691
• Inchi： 1S/C11H24O2Si3/c1-9-14(4,5)12-16(8,11-3)13-15(6,7)10-2/h9-11H,1-3H2,4-8H3
• InChI Key： OFVIRRZRPPRVFE-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(O[Si](C=C)(C)C)O[Si](C=C)(C)C

Computed Properties

• Exact Mass: 272.10800
• Monoisotopic Mass: 272.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.864
• Boiling Point: 198 °C
• Flash Point: 40°C
• Refractive Index: 1.432
• PSA: 18.46000
• LogP: 3.67740

Trisiloxane,1,3,5-triethenyl-1,1,3,5,5-pentamethyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• TSCA：Yes
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes